Cas no 52957-98-9 (1H-Indene, 3-(2-phenylethyl)-)

• Product Name: 1H-Indene, 3-(2-phenylethyl)-
• CAS No: 52957-98-9
• MF: C₁₇H₁₆
• MW: 220.308944702148
• CID: 358372
• PubChem ID: 12388256
• Update Time: 2025-04-19

1H-Indene, 3-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene, 3-(2-phenylethyl)-
• 3-(2-phenylethyl)-1H-indene
• DTXSID50495886
• 52957-98-9

• Inchi： 1S/C17H16/c1-2-6-14(7-3-1)10-11-16-13-12-15-8-4-5-9-17(15)16/h1-9,13H,10-12H2
• InChI Key： WKXHZNNDNSSDGS-UHFFFAOYSA-N
• SMILES： C1(=CCC2C=CC=CC1=2)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 220.12528
• Monoisotopic Mass: 220.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0